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Compound of Interest

Compound Name: 13-Methyltricosanoyl-CoA

Cat. No.: B15551629 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the long-chain branched acyl-CoA, 13-
Methyltricosanoyl-CoA. While specific research on this molecule is limited, this document

extrapolates from the broader understanding of branched-chain fatty acid metabolism to

provide a foundational understanding of its biochemical properties, potential metabolic

pathways, and methodologies for its study.

Core Data Summary
Quantitative data for 13-Methyltricosanoyl-CoA is sparse in publicly available literature. The

following table summarizes the known properties.

Property Value Source

Molecular Weight 1118.16 g/mol Internal Calculation

Molecular Formula C45H82N7O17P3S Internal Calculation

CAS Number Not Available N/A

Putative Metabolic Pathway
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Long-chain and branched-chain fatty acids undergo a complex series of metabolic steps

primarily within the peroxisomes and mitochondria.[1][2][3] Very-long-chain and branched-chain

fatty acids are typically poor substrates for mitochondrial β-oxidation and are therefore initially

degraded in peroxisomes.[1] For a methyl-branched fatty acid like 13-methyltricosanoic acid,

which is the precursor to 13-Methyltricosanoyl-CoA, its metabolism would likely involve

activation to its CoA ester, followed by potential α- and/or β-oxidation.

The following diagram illustrates a hypothetical metabolic pathway for 13-Methyltricosanoyl-
CoA, based on established principles of branched-chain fatty acid metabolism.
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Hypothetical metabolic fate of 13-Methyltricosanoyl-CoA.
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Experimental Protocols
The study of long-chain acyl-CoAs like 13-Methyltricosanoyl-CoA presents analytical

challenges due to their low abundance and complex chemical nature. The following outlines a

general workflow for the extraction and analysis of such compounds, adapted from established

methods for similar molecules.

Sample Preparation and Extraction
A robust extraction method is crucial for the quantitative analysis of acyl-CoAs. The following

protocol is a modification of established procedures for long-chain acyl-CoA extraction from

tissues.

Workflow for Acyl-CoA Extraction
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Tissue Homogenization

Solvent Extraction

Solid-Phase Extraction (SPE)

Sample Concentration and Analysis

Homogenize frozen tissue in
KH2PO4 buffer (pH 4.9)

Add 2-propanol and acetonitrile

Vortex and sonicate

Centrifuge to pellet debris

Load supernatant onto
oligonucleotide purification column

Wash column

Elute acyl-CoAs with 2-propanol

Concentrate eluent

Analyze by LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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